ipratropium bromide
ipratropium bromide
A muscarinic antagonist structurally related to ATROPINE but often considered safer and more effective for inhalation use. It is used for various bronchial disorders, in rhinitis, and as an antiarrhythmic.
Brand Name:
Vulcanchem
CAS No.:
66985-17-9
VCID:
VC20778617
InChI:
InChI=1S/C20H30NO3.BrH.H2O/c1-14(2)21(3)16-9-10-17(21)12-18(11-16)24-20(23)19(13-22)15-7-5-4-6-8-15;;/h4-8,14,16-19,22H,9-13H2,1-3H3;1H;1H2/q+1;;/p-1
SMILES:
CC(C)[N+]1(C2CCC1CC(C2)OC(=O)C(CO)C3=CC=CC=C3)C.[Br-]
Molecular Formula:
C20H32BrNO4
Molecular Weight:
430.4 g/mol
ipratropium bromide
CAS No.: 66985-17-9
Cat. No.: VC20778617
Molecular Formula: C20H32BrNO4
Molecular Weight: 430.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | A muscarinic antagonist structurally related to ATROPINE but often considered safer and more effective for inhalation use. It is used for various bronchial disorders, in rhinitis, and as an antiarrhythmic. |
|---|---|
| CAS No. | 66985-17-9 |
| Molecular Formula | C20H32BrNO4 |
| Molecular Weight | 430.4 g/mol |
| IUPAC Name | (8-methyl-8-propan-2-yl-8-azoniabicyclo[3.2.1]octan-3-yl) 3-hydroxy-2-phenylpropanoate;bromide;hydrate |
| Standard InChI | InChI=1S/C20H30NO3.BrH.H2O/c1-14(2)21(3)16-9-10-17(21)12-18(11-16)24-20(23)19(13-22)15-7-5-4-6-8-15;;/h4-8,14,16-19,22H,9-13H2,1-3H3;1H;1H2/q+1;;/p-1 |
| Standard InChI Key | KEWHKYJURDBRMN-UHFFFAOYSA-M |
| Isomeric SMILES | CC(C)[N+]1([C@@H]2CC[C@H]1CC(C2)OC(=O)[C@@H](CO)C3=CC=CC=C3)C.O.[Br-] |
| SMILES | CC(C)[N+]1(C2CCC1CC(C2)OC(=O)C(CO)C3=CC=CC=C3)C.[Br-] |
| Canonical SMILES | CC(C)[N+]1(C2CCC1CC(C2)OC(=O)C(CO)C3=CC=CC=C3)C.O.[Br-] |
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